3-{4-[2-(4-Chlorophenyl)ethyl]piperidin-1-yl}-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione

• Molecular Formula: C25H29ClN2O3
• Molecular Weight: 441.0 g/mol
• IUPAC Name: 3-[4-[2-(4-chlorophenyl)ethyl]piperidin-1-yl]-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C25H29ClN2O3/c1-2-31-22-11-9-21(10-12-22)28-24(29)17-23(25(28)30)27-15-13-19(14-16-27)4-3-18-5-7-20(26)8-6-18/h5-12,19,23H,2-4,13-17H2,1H3
• InChI Key: CCKWWVURKUMZQT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)CC(C2=O)N3CCC(CC3)CCC4=CC=C(C=C4)Cl

Description

The compound you’ve mentioned is a complex heterocyclic molecule. Let’s break it down:

Name: 3-{4-[2-(4-Chlorophenyl)ethyl]piperidin-1-yl}-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione

Structure: It consists of several functional groups, including a piperidine ring, a pyrrolidine ring, and an ethoxyphenyl group.

Biological Relevance: While I don’t have specific information about this exact compound, it’s likely to have interesting pharmacological properties due to its structural features.

Chemical Reactions Analysis

Again, specific reactions involving this compound are scarce in my current knowledge base. let’s discuss general reactions that similar compounds might undergo:

Oxidation: Oxidation reactions could lead to the formation of various functional groups (e.g., ketones, aldehydes).

Reduction: Reduction might yield saturated derivatives (e.g., hydroxylated or deoxygenated forms).

Substitution: Substituting functional groups (e.g., halogens, alkyl groups) can modify its properties.

Common Reagents: Depending on the reaction type, reagents like oxidants (e.g., KMnO₄), reducing agents (e.g., LiAlH₄), and nucleophiles (e.g., Grignard reagents) could be involved.

Major Products: These would vary based on reaction conditions and starting materials.

Scientific Research Applications

While I don’t have specific studies on this compound, indole derivatives (such as the one you’ve described) have shown diverse biological activities:

Antiviral: Some indole derivatives exhibit antiviral properties.

Anti-inflammatory: Indole-based compounds may have anti-inflammatory effects.

Anticancer: Researchers explore indole derivatives for potential cancer therapies.

Antioxidant: Certain indole compounds act as antioxidants.

Mechanism of Action

Without direct data on this compound, I can’t provide its precise mechanism. indole derivatives often interact with cellular receptors, enzymes, or signaling pathways. Further research would be needed to uncover its specific targets.

Comparison with Similar Compounds

While I can’t list exact similar compounds, indole derivatives share features with other heterocyclic molecules. Their uniqueness lies in the combination of functional groups and their potential biological effects.

Remember, for in-depth analysis, consult scientific literature or experts in the field